Cas no 2958-62-5 (2,4,6-Trimethylphenyl isocyanate)

• Product Name: 2,4,6-Trimethylphenyl isocyanate
• CAS No: 2958-62-5
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD00019909
• CID: 84544
• PubChem ID: 595239
• Update Time: 2025-04-18

2,4,6-Trimethylphenyl isocyanate Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trimethylphenyl isocyanate
• Mesityl isocyanate
• 2-isocyanato-1,3,5-trimethylbenzene
• 2,4,6-trimethylbenzenisocyanate
• 2-isocyanato-1,3,5-trimethyl-benzene
• misityl isocyanate
• W-200288
• AS-0215
• 2-isocyanato-1, 3, 5-trimethylbenzene
• Mesitylene triisocyanate
• AKOS000197555
• SCHEMBL1192169
• 2958-62-5
• FT-0609906
• EN300-146984
• Benzene, 2-isocyanato-1,3,5-trimethyl-
• MFCD00019909
• DTXSID00344234
• 2,4,6-Trimethylphenyl isocyanate, 99%
• 1-Isocyanato-2,4,6-trimethyl-benzene
• GEO-02422
• 2-Isocyanato-1,3,5-trimethylbenzene #
• 2,4,6-Trimethylphenylisocyanate
• DTXCID10295309
• G77445
• SY062162

• MDL： MFCD00019909
• Inchi： 1S/C10H11NO/c1-7-4-8(2)10(11-6-12)9(3)5-7/h4-5H,1-3H3
• InChI Key： HJHZRZFONUPQAA-UHFFFAOYSA-N
• SMILES： O=C=NC1C(C)=CC(C)=CC=1C
• BRN： 2085601

Computed Properties

• Exact Mass: 161.08400
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.0±0.1 g/cm3
• Melting Point: 44-48 °C (lit.)
• Boiling Point: 218-220°C
• Flash Point: Degrees Fahrenheit:219.2°F
  Degrees Celsius:104°C
  
• Refractive Index: 1.513
• Water Partition Coefficient: It hydrolyzes in water.
• PSA: 29.43000
• LogP: 2.57910
• Solubility: Not available
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2,4,6-Trimethylphenyl isocyanate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S23-S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：II
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R23/25; R36/37/38; R42
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives